Cas no 2680874-34-2 (tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate
• CAS No: 2680874-34-2
• MF: C₁₃H₂₀BrN₃O₄
• MW: 362.219602584839
• CID: 5626420
• PubChem ID: 165925942
• Update Time: 2025-10-23

tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680874-34-2
• EN300-28300004
• tert-butyl N-[5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl]carbamate
• tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

• Inchi： 1S/C13H20BrN3O4/c1-7(2)6-17-9(8(14)10(18)16-11(17)19)15-12(20)21-13(3,4)5/h7H,6H2,1-5H3,(H,15,20)(H,16,18,19)
• InChI Key： HVAPEUSYBSFFHP-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C=1NC(=O)OC(C)(C)C)CC(C)C)=O)=O

Computed Properties

• Exact Mass: 361.06372g/mol
• Monoisotopic Mass: 361.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

Comprehensive Overview of tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate (CAS No. 2680874-34-2)

The compound tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate (CAS No. 2680874-34-2) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo substituent and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and enzyme modulators, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for heterocyclic compounds like 2680874-34-2 has surged, driven by advancements in cancer therapeutics and neurodegenerative disease research. The compound's tetrahydropyrimidine core is particularly noteworthy, as it mimics natural nucleobases, enabling interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). This property has sparked interest in its application for high-throughput screening (HTS) and structure-activity relationship (SAR) studies, addressing common search queries like "pyrimidine-based drug design" and "brominated heterocycles in medicinal chemistry."

From a synthetic chemistry perspective, tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate exemplifies the growing focus on green chemistry and atom economy. Its carbamate protection strategy is frequently discussed in forums on peptide coupling and prodrug development, reflecting industry efforts to optimize synthetic routes. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are critical for characterizing this compound, topics often searched by quality control professionals.

The agrochemical sector also explores derivatives of CAS 2680874-34-2 for crop protection formulations, capitalizing on its potential as a pesticide scaffold. With rising global attention on sustainable agriculture, researchers investigate its structure-herbicidal activity correlations—a hot topic in patent literature. This dual applicability in pharma and agrochemicals positions the compound as a multipurpose building block, answering frequent queries about "versatile heterocyclic intermediates."

Stability studies of tert-butyl N-5-bromo-3-(2-methylpropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate under varying pH and temperature conditions are another area of interest, particularly for formulation scientists. Discussions on lyophilization compatibility and solid-state characterization (e.g., XRD, DSC) frequently reference such compounds, addressing practical challenges in drug development pipelines. These aspects align with trending searches like "API degradation pathways" and "excipient compatibility studies."

In conclusion, 2680874-34-2 represents a compelling case study in modern molecular design, bridging academic research and industrial applications. Its relevance to fragment-based drug discovery (FBDD) and combinatorial chemistry ensures sustained visibility in scientific databases, while its structural features continue to inspire innovations across life sciences and material chemistry domains.